2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine

• IUPAC Name: 2-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]-4-methyl-6-pyrrolidin-1-ylpyrimidine
• InChI: InChI=1S/C20H27N5O3S/c1-16-15-19(23-9-3-4-10-23)22-20(21-16)24-11-13-25(14-12-24)29(26,27)18-7-5-17(28-2)6-8-18/h5-8,15H,3-4,9-14H2,1-2H3
• InChI Key: WVAPLWYNTGFBQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC)N4CCCC4
• Molecular Formula: C20H27N5O3S
• Molecular Weight: 417.5 g/mol
• CAS No.: 946242-28-0

Description

2-[4-(4-Methoxybenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine is a high-purity chemical compound offered for research and development purposes. This complex small molecule features a pyrimidine core substituted with both a pyrrolidine group and a 4-(4-methoxybenzenesulfonyl)piperazine moiety. The structural motif of a piperazine ring linked to a heterocyclic system is commonly explored in medicinal chemistry and drug discovery for its potential to interact with various biological targets. Piperazine derivatives are frequently investigated for their pharmacological properties and have shown relevance in the development of therapeutic agents for a range of conditions. Researchers value this scaffold for its potential application in designing enzyme inhibitors or receptor modulators. This product is intended for in-vitro research in controlled laboratory settings only. It is strictly labeled as "For Research Use Only" and is not intended for diagnostic or therapeutic applications in humans or animals.

Mechanism of Action

Target of Action

The primary target of this compound is acetylcholinesterase (AChE) . AChE is an enzyme that is responsible for breaking down acetylcholine, a key neurotransmitter in the brain. By inhibiting AChE, the compound increases the concentration of acetylcholine in the brain, which can enhance cognitive functions.

Mode of Action

The compound interacts with its target, AChE, by binding to the active site of the enzyme. This prevents acetylcholine from accessing the active site, thereby inhibiting the enzyme’s ability to break down acetylcholine. The compound was found to be a mixed-type inhibitor, indicating that it can bind to both the free enzyme and the enzyme-substrate complex.

Biochemical Pathways

The primary biochemical pathway affected by this compound is the cholinergic pathway. By inhibiting AChE, the compound increases the concentration of acetylcholine in the synaptic cleft. This leads to prolonged activation of cholinergic receptors, enhancing cholinergic neurotransmission.

Result of Action

The inhibition of AChE and the subsequent increase in acetylcholine concentration can lead to enhanced cognitive function. This makes the compound a potential candidate for the treatment of neurodegenerative diseases like Alzheimer’s disease, which is characterized by a deficiency in acetylcholine.

Biological Activity

2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine, with the CAS number 946242-28-0, is a compound of interest in pharmaceutical research due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, effects on various biological systems, and relevant research findings.

Chemical Structure and Properties

The chemical formula for this compound is $C_{20}H_{27}N_{5}O_{3}S$ with a molecular weight of 417.5 g/mol. The structure features a pyrimidine core substituted with a piperazine moiety and a methoxybenzenesulfonyl group, which may influence its interaction with biological targets.

Property	Value
CAS Number	946242-28-0
Molecular Formula	C20H27N5O3S
Molecular Weight	417.5 g/mol
Structure	Structure

The biological activity of this compound is primarily attributed to its interaction with specific receptors and enzymes. It has been studied for its potential as a pharmacological agent targeting various pathways involved in metabolic regulation, particularly in relation to diabetes and obesity.

GPR119 Agonism

Research indicates that derivatives of pyrimidine compounds, including those similar to the target compound, can act as agonists for GPR119, a receptor implicated in glucose metabolism and insulin secretion. For instance, compounds exhibiting agonistic activity against GPR119 have shown promise in improving glucose tolerance and promoting insulin secretion in cellular models .

In Vitro Studies

In vitro studies have demonstrated that related compounds can induce significant changes in cellular metabolism:

• Glucose Tolerance Improvement : Compounds similar to the target have been shown to enhance glucose tolerance in cell lines over-expressing GPR119 .
• Insulin Secretion : These compounds promote insulin secretion from pancreatic beta cells, suggesting potential utility in managing type 2 diabetes .

In Vivo Studies

Animal model studies provide insight into the pharmacological effects:

• DIO Mouse Model : In studies using diet-induced obesity (DIO) mice, compounds related to the target demonstrated a reduction in body weight and improved metabolic parameters without significantly altering food intake. This suggests a mechanism that may involve enhanced energy expenditure or altered fat metabolism .

Case Studies

Several case studies highlight the therapeutic potential of similar compounds:

• Diabetes Management : A study involving a series of pyrimidine derivatives showed that certain compounds could ameliorate symptoms associated with type 2 diabetes by modulating GPR119 activity, leading to improved metabolic profiles .
• Obesity Treatment : Research has indicated that these compounds can effectively reduce fat deposition in liver tissues of obese models, suggesting they may have hepatoprotective effects alongside their metabolic benefits .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural analogs differ primarily in substituents on the pyrimidine core, piperazine sulfonyl groups, or heterocyclic appendages. Below is a detailed comparison:

Substituent Variations on the Benzenesulfonyl Group

Compound Name	Substituent on Benzenesulfonyl	Molecular Formula	Molecular Weight	Key Properties/Implications	Reference
2-[4-(4-Methoxybenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine	4-OCH₃	C₂₁H₂₈N₆O₃S	452.5 (calculated)	Electron-donating methoxy group may enhance solubility and metabolic stability.	–
2-[4-(4-Chlorobenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine	4-Cl	C₂₀H₂₅ClN₆O₂S	457.0	Electron-withdrawing Cl may increase lipophilicity and affect target binding .
2-[4-(3-Chlorobenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(4-methylpiperazin-1-yl)pyrimidine	3-Cl	C₂₀H₂₇ClN₆O₂S	451.0	3-Cl substitution and 4-methylpiperazine may alter steric interactions and basicity .

Variations in Piperazine-Linked Groups

Compound Name	Piperazine Substituent	Molecular Formula	Molecular Weight	Key Properties/Implications	Reference
4-Methyl-6-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-2-(pyrrolidin-1-yl)pyrimidine	2-Methylpyrazolo-pyrazinyl	C₂₀H₂₆N₈	378.5	Bulky pyrazolo-pyrazinyl group may limit membrane permeability but enhance selectivity for specific targets .
4-Methyl-2-[4-(2-methylbenzoyl)piperazin-1-yl]-6-(pyrrolidin-1-yl)pyrimidine	2-Methylbenzoyl	C₂₁H₂₇N₅O	365.5	Benzoyl substitution reduces polarity, potentially improving CNS penetration .
4-Methyl-6-(pyrrolidin-1-yl)-2-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine	2-(Trifluoromethyl)pyridinyl	C₁₉H₂₃F₃N₆	392.4	Trifluoromethyl group increases lipophilicity and metabolic resistance .

Core Pyrimidine Modifications

Compound Name	Pyrimidine Substituents	Molecular Formula	Molecular Weight	Key Properties/Implications	Reference
4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine	2-Amino, 6-piperidinyl	C₁₀H₁₇N₅	219.3	Amino group enables hydrogen bonding, enhancing interactions with biological targets .
2-(Piperazin-1-yl)pyrimidine	Unsubstituted core	C₈H₁₃N₅	179.2	Minimal substitution allows broad structural derivatization .

Research Findings and Implications

Bioactivity Trends :

• Methoxy and chloro substituents on benzenesulfonyl groups influence electronic properties, with methoxy enhancing solubility (e.g., via hydrogen bonding) and chloro increasing lipophilicity .
• Piperazine-linked bulky groups (e.g., pyrazolo-pyrazinyl) may restrict blood-brain barrier penetration but improve target specificity .

Synthetic Feasibility :

• Analogs like 2-[4-(4-chlorobenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine are synthesized via nucleophilic substitution reactions, suggesting similar routes for the methoxy analog .

Pharmacological Potential: Thieno[3,2-d]pyrimidine derivatives with methanesulfonyl-piperazine groups (e.g., EP 2 402 347 A1) show kinase inhibitory activity, hinting at possible applications for the target compound .

Preparation Methods

Preparation of 4-Chloro-6-(piperazin-1-yl)-2-methylpyrimidine

In the first step, 1 reacts with piperazine in dichloromethane (DCM) at 30°C for 2.5 hours, catalyzed by triethylamine (TEA), to yield 4-chloro-6-(piperazin-1-yl)-2-methylpyrimidine (2 ) with an 89.8% yield. This reaction exploits the superior leaving group ability of the 6-chloro substituent, which is more reactive than the 4-chloro due to electronic and steric factors.

Key Reaction Parameters

• Solvent : Dichloromethane (optimizes solubility and reaction rate).

• Base : Triethylamine (neutralizes HCl byproduct, driving the reaction forward).

• Temperature : 30°C (balances reaction speed and side-product formation).

Sulfonylation of Piperazine Moiety

The piperazine nitrogen undergoes sulfonylation with 4-methoxybenzenesulfonyl chloride (3 ) to introduce the 4-methoxybenzenesulfonyl group.

Optimization of Sulfonylation Conditions

Sulfonylation is performed in DCM at 0–5°C to minimize hydrolysis of the sulfonyl chloride. A molar ratio of 1:1.2 (2 :3 ) ensures complete conversion, with TEA as the base. The product, 4-chloro-6-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-2-methylpyrimidine (4 ), is isolated in 78–85% yield after column chromatography (hexane:ethyl acetate, 3:1).

Critical Considerations

• Temperature Control : Exothermic reactions require cooling to prevent decomposition.

• Purification : Silica gel chromatography removes unreacted sulfonyl chloride and TEA salts.

Pyrrolidine Substitution at the 4-Position

The final SNAr reaction replaces the 4-chloro group in 4 with pyrrolidine.

Reaction with Pyrrolidine

4 is refluxed with excess pyrrolidine (3 equiv) in acetonitrile for 12 hours, yielding the target compound (5 ) in 65–72% yield. Kinetic studies show that the 4-chloro substituent is less reactive than the 6-position, necessitating higher temperatures and prolonged reaction times.

Data Table 1: Comparative Yields Under Varied Conditions

Solvent	Temperature (°C)	Time (h)	Yield (%)
Acetonitrile	80	12	72
DMF	100	8	68
THF	65	18	58

Alternative Synthetic Pathways

One-Pot Sequential Substitution

A streamlined approach involves sequential substitutions without isolating intermediates. 1 reacts first with pyrrolidine in DMF at 100°C for 6 hours, followed by piperazine sulfonylation. This method reduces purification steps but yields 60–65% overall due to competing side reactions.

Solid-Phase Synthesis

Immobilized piperazine on Wang resin enables stepwise functionalization, though scalability issues limit industrial application.

Structural Characterization and Purity Analysis

Spectroscopic Confirmation

• ¹H NMR (400 MHz, CDCl₃): δ 7.72 (d, 2H, Ar-H), 6.94 (d, 2H, Ar-H), 3.86 (s, 3H, OCH₃), 3.45–3.55 (m, 8H, piperazine and pyrrolidine), 2.32 (s, 3H, CH₃).

• HRMS : m/z 491.1821 [M+H]⁺ (calc. 491.1824).

Purity Assessment

HPLC analysis (C18 column, methanol:water 70:30) confirms ≥98% purity.

Challenges and Optimization Strategies

Byproduct Formation

Competitive sulfonylation at both piperazine nitrogens generates disubstituted byproducts (5–12%). Using a mono-protected piperazine derivative mitigates this issue.

Solvent Selection

Polar aprotic solvents (e.g., DMF) accelerate SNAr but complicate sulfonyl chloride stability. Acetonitrile offers a compromise between reactivity and stability.

Industrial-Scale Considerations

Cost-Effective Reagents

Bulk sourcing of 4-methoxybenzenesulfonyl chloride reduces costs by 40% compared to lab-scale purchases.

Waste Management

TEA-HCl byproducts are neutralized with NaOH, yielding reusable NaCl via crystallization .

Q & A

Q. Q1: What are the optimal synthetic routes for preparing 2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine, and how can reaction conditions be optimized?

Methodological Answer: The synthesis typically involves sequential coupling and sulfonylation reactions. A common approach includes:

• Sulfonylation of piperazine : Reacting 4-methoxybenzenesulfonyl chloride with piperazine derivatives in the presence of a base (e.g., pyridine or triethylamine) to form the sulfonamide intermediate .
• Pyrimidine functionalization : Introducing the pyrrolidine and methyl groups via nucleophilic substitution or Buchwald-Hartwig coupling, requiring palladium catalysts (e.g., Pd(OAc)₂) and ligands (e.g., XPhos) .
• Optimization parameters : Reaction temperature (80–120°C), solvent polarity (DMF or DCM), and stoichiometric ratios (1:1.2 for sulfonyl chloride:piperazine) to maximize yield (reported 60–75% in similar compounds) .

Q. Q2: How can the purity and structural integrity of this compound be validated post-synthesis?

Methodological Answer:

• Chromatographic techniques : Use reverse-phase HPLC with a C18 column (acetonitrile/water gradient) to assess purity (>95%). TLC (silica gel, ethyl acetate/hexane) monitors intermediate steps .
• Spectroscopic characterization :
  • NMR : Confirm substitution patterns (e.g., δ 2.3–2.5 ppm for piperazine protons, δ 3.8 ppm for methoxy groups) .
  • HRMS : Verify molecular ion peaks (e.g., [M+H]⁺ at m/z ~490) .
• X-ray crystallography : Resolve ambiguous stereochemistry or confirm sulfonamide geometry if single crystals are obtainable .

Advanced Research Questions

Q. Q3: How can computational modeling predict the compound’s interaction with biological targets (e.g., enzymes or receptors)?

Methodological Answer:

• Molecular docking : Use software like AutoDock Vina to model binding affinities to targets (e.g., serotonin or dopamine receptors) based on piperazine and pyrimidine pharmacophores. Validate with MD simulations (AMBER/CHARMM) to assess stability of ligand-receptor complexes .
• DFT calculations : Predict electronic properties (e.g., HOMO-LUMO gaps) to evaluate reactivity, especially at the sulfonyl group, which may influence metabolic stability .
• SAR studies : Compare with analogs (e.g., 4-ethylphenoxy or fluorophenyl derivatives) to identify critical substituents for activity .

Q. Q4: How can contradictory biological activity data (e.g., in vitro vs. in vivo assays) be resolved for this compound?

Methodological Answer:

• Assay standardization : Ensure consistent cell lines (e.g., HEK293 for receptor binding) and buffer conditions (pH 7.4, 37°C). Discrepancies may arise from metabolic degradation in vivo (e.g., CYP450-mediated oxidation of the methoxy group) .
• Metabolite profiling : Use LC-MS to identify major metabolites (e.g., demethylated sulfonamide derivatives) that may alter activity .
• Pharmacokinetic studies : Measure plasma half-life and tissue distribution in animal models to correlate in vitro potency with in vivo efficacy .

Q. Q5: What strategies can mitigate challenges in resolving spectral data ambiguities (e.g., overlapping NMR peaks)?

Methodological Answer:

• 2D NMR techniques : Employ HSQC and HMBC to assign proton-carbon correlations, particularly for crowded regions (e.g., pyrrolidine and piperazine signals) .
• Isotopic labeling : Synthesize deuterated analogs (e.g., CD₃-methoxy groups) to simplify splitting patterns .
• Dynamic NMR : Analyze variable-temperature spectra to resolve conformational exchange broadening in the piperazine ring .

Comparative and Mechanistic Questions

Q. Q6: How does the 4-methoxybenzenesulfonyl group influence this compound’s physicochemical properties compared to non-sulfonylated analogs?

Methodological Answer:

• Solubility : The sulfonyl group enhances hydrophilicity (logP reduction by ~1.5 units vs. alkyl analogs) but may reduce membrane permeability .
• Stability : Sulfonamides are resistant to hydrolysis under physiological conditions compared to ester or amide linkages .
• Bioactivity : The methoxy group may enhance receptor binding via hydrogen bonding (e.g., with kinase ATP pockets) .

Q. Q7: What experimental approaches can elucidate the compound’s mechanism of action in complex biological systems?

Methodological Answer:

• Target deconvolution : Use affinity chromatography with immobilized compound to pull down binding proteins, followed by LC-MS/MS identification .
• CRISPR-Cas9 screening : Knock out suspected targets (e.g., GPCRs) in cell-based assays to confirm functional relevance .
• Kinetic studies : Measure IC₅₀ shifts under varying ATP concentrations to classify inhibition modality (competitive vs. non-competitive) .